2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile

• IUPAC Name: 2,4-difluoro-5-(trifluoromethyl)benzene-1,3-dicarbonitrile
• InChI: InChI=1S/C9HF5N2/c10-7-4(2-15)1-6(9(12,13)14)8(11)5(7)3-16/h1H
• InChI Key: WUMQOFIQTBAMPT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1C(F)(F)F)F)C#N)F)C#N
• Molecular Formula: C9HF5N2
• Molecular Weight: 232.11 g/mol

Description

2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile, also known as DFTI, is an organic compound that has been used in a variety of scientific research applications. It is a versatile molecule that can be used to study a wide range of biological and chemical processes. DFTI has been studied in the fields of biochemistry, physiology, and pharmacology. It has been used in laboratory experiments to study enzyme activity, protein interactions, and other biochemical and physiological processes.

Scientific Research Applications

2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile has been used in a variety of scientific research applications. It has been used as a model compound to study enzyme activity, protein interactions, and other biochemical and physiological processes. It has also been used to study the effects of drug binding to proteins, and the effects of drugs on cellular processes.

Mechanism of Action

2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile binds to proteins and other molecules in the cell, and this binding can affect the activity of those molecules. It can also bind to DNA, which can affect the expression of genes. In addition, 2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile can interact with other molecules in the cell, such as hormones and neurotransmitters, which can affect the activity of those molecules and the processes they are involved in.
Biochemical and Physiological Effects
2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile has been shown to affect a variety of biochemical and physiological processes. It has been shown to affect the activity of enzymes, proteins, and other molecules in the cell. It has also been shown to affect the expression of genes, and the activity of hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also a relatively non-toxic compound, which makes it safe to use in experiments. However, 2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile has some limitations. It is only soluble in certain solvents, and it is sensitive to light and air.

Future Directions

2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile has potential for use in a variety of scientific research applications. It could be used to study the effects of drugs on cellular processes, as well as the effects of drugs on gene expression. It could also be used to study the effects of drugs on enzyme activity and protein interactions. Additionally, 2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile could be used to study the effects of drugs on hormones and neurotransmitters. Finally, 2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile could be used to study the effects of drugs on other biochemical and physiological processes.

Synthesis Methods

2,4-Difluoro-5-(trifluoromethyl)isophthalonitrile can be synthesized from the reaction of 2,4-difluoroaniline and trifluoromethyl isophthalonitrile in the presence of a base. This reaction is typically carried out in a solvent such as dimethylformamide (DMF). The reaction is typically carried out at room temperature and the product is isolated by filtration.